Chemical structure and properties of 1-Cyclopropyl-4,4-difluorobutane-1,3-dione
Chemical structure and properties of 1-Cyclopropyl-4,4-difluorobutane-1,3-dione
Structure, Properties, and Applications in Medicinal Chemistry
Executive Summary
1-Cyclopropyl-4,4-difluorobutane-1,3-dione (CAS: 758709-39-6) is a specialized fluorinated building block used primarily in the synthesis of heterocyclic pharmaceutical intermediates.[1] Characterized by a
In drug discovery, it serves as a critical precursor for pyrazoles and isoxazoles , where the
Chemical Identity & Physicochemical Profile[2][3][4][5][6]
Core Data
| Property | Value |
| IUPAC Name | 1-Cyclopropyl-4,4-difluorobutane-1,3-dione |
| CAS Number | 758709-39-6 |
| Molecular Formula | |
| Molecular Weight | 162.13 g/mol |
| Physical State | Liquid (at room temperature) |
| LogP (Predicted) | ~1.19 |
| Acidity (pKa) | ~7.0–8.0 (Estimated via SAR of fluorinated |
Electronic Structure & Tautomerism
Unlike simple ketones, 1-cyclopropyl-4,4-difluorobutane-1,3-dione exists in a dynamic equilibrium between its diketo and enol forms. The electron-withdrawing nature of the difluoromethyl group, combined with the resonance stabilization of the enol, strongly favors the enolic tautomer in non-polar solvents.
Key Structural Features:
-
Cyclopropyl Group: Acts as an electron donor via
-conjugation (Walsh orbitals), increasing the electron density at the carbonyl carbon. It adds steric bulk and rigidity. -
Difluoromethyl Group (
): Unlike the chemically inert group, the group contains a proton that can participate in weak hydrogen bonding (H-bond donor), influencing receptor binding kinetics.
Figure 1: Keto-Enol Tautomerism Equilibrium
The following diagram illustrates the stabilization of the enol form via an intramolecular hydrogen bond (IMHB), a characteristic feature of fluorinated
Caption: Equilibrium between the diketo form and the enol form. The enol is stabilized by a 6-membered intramolecular hydrogen bond ring involving the difluoromethyl group.
Synthesis & Manufacturing
The industrial and laboratory synthesis of 1-cyclopropyl-4,4-difluorobutane-1,3-dione typically employs a Claisen Condensation . This involves the reaction of cyclopropyl methyl ketone with a difluoroacetic acid ester in the presence of a strong base.
Synthetic Pathway
Reagents:
-
Substrate A: Cyclopropyl methyl ketone (CAS: 765-43-5)
-
Substrate B: Ethyl difluoroacetate (CAS: 454-31-9)
-
Base: Sodium hydride (NaH) or Sodium methoxide (NaOMe)
-
Solvent: Anhydrous THF or Toluene
Figure 2: Claisen Condensation Workflow
Caption: Step-by-step synthesis via Claisen condensation. The base generates an enolate from the ketone, which attacks the ester.
Experimental Protocol (Bench Scale)
Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon) due to the moisture sensitivity of the base.
-
Preparation: Suspend Sodium Hydride (60% dispersion in oil, 1.2 eq) in anhydrous THF (10 vol) at 0°C.
-
Addition: Dropwise add Cyclopropyl methyl ketone (1.0 eq) over 15 minutes. Stir for 30 minutes to ensure complete enolate formation.
-
Condensation: Add Ethyl difluoroacetate (1.1 eq) dropwise, maintaining the temperature below 5°C.
-
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC or LC-MS.
-
Quench: Cool to 0°C and carefully quench with dilute HCl (1N) until pH ~3–4.
-
Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over
, and concentrate. -
Purification: Purify via vacuum distillation or silica gel flash chromatography (Hexane/EtOAc gradient).
Reactivity & Applications in Drug Discovery[7][8]
Heterocycle Synthesis (The Pyrazole Route)
The most significant application of this building block is in the synthesis of 3-cyclopropyl-5-(difluoromethyl)pyrazoles . These structures are bioisosteres for various kinase inhibitors and COX-2 inhibitors.
The reaction with hydrazines is regioselective, driven by the difference in electrophilicity between the two carbonyl carbons. The carbonyl adjacent to the difluoromethyl group is more electrophilic (due to the inductive effect of fluorine), directing the initial nucleophilic attack.
Figure 3: Pyrazole Formation Mechanism
Caption: Condensation with hydrazine yields the pyrazole scaffold. Regiochemistry is controlled by the fluorinated group's electronics.
Medicinal Chemistry Significance[7][9][10]
-
Bioisosterism: The
group is a lipophilic hydrogen bond donor. Unlike , which is purely hydrophobic, can interact with polar residues in a protein binding pocket (e.g., serine or threonine side chains) via the acidic proton. -
Metabolic Stability: The cyclopropyl ring blocks metabolic oxidation (e.g., hydroxylation) that would occur on a straight alkyl chain, extending the drug's half-life (
). -
pKa Modulation: The acidity of the pyrazole NH (if unsubstituted) is modulated by the electron-withdrawing fluorine atoms, affecting solubility and permeability.
Safety & Handling
-
Hazard Classification: Irritant (Skin Irrit. 2, Eye Irrit. 2, STOT SE 3).
-
H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).
-
Storage: Store in a cool, dry place under inert gas. Fluorinated
-diones can degrade slowly if exposed to moisture, hydrolyzing back to the acid and ketone.
References
-
GuideChem. (n.d.). 1-Cyclopropyl-4,4-difluorobutane-1,3-dione CAS 758709-39-6.[1] Retrieved from
-
Sigma-Aldrich. (n.d.). Safety Data Sheet for Fluorinated 1,3-Diones. Retrieved from
- Sloop, J. C., et al. (2006).
-
Ohtsuka, Y., et al. (2012).[2] Syntheses of 2-(Trifluoromethyl)-1,3-dicarbonyl Compounds and Their Application to Fluorinated Pyrazoles. (Methodology reference for dione-to-pyrazole conversion).
